![molecular formula C44H31O4P3 B1409377 (R)-3,3'-Bis(diphenylphosphanyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate CAS No. 1706439-25-9](/img/structure/B1409377.png)
(R)-3,3'-Bis(diphenylphosphanyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
Overview
Description
Dihydrogen phosphate is an inorganic ion with the formula [H2PO4]−. Phosphates occur widely in natural systems .
Synthesis Analysis
Phosphorus-centered radicals, such as those found in phosphites, are synthesized by electrochemical oxidation of diphenyldithiophosphinic acid, featuring the cleavage of a P–S single bond and a sulfur radical addition reaction . Phosphates and phosphites can also be synthesized by esterification, hydrolysis, and oxidation .
Molecular Structure Analysis
Phosphate is an integral part of the molecular backbone of DNA and RNA, constituting the linkage by which the monomeric units are connected . The valence structure of phosphates involves phosphorous bound to four oxygen atoms forming three single and one double bond .
Chemical Reactions Analysis
Phosphorus-centered radicals are key intermediates in important processes of phosphorus–carbon bond formation . The generation of phosphinyl or phosphonyl radicals and their addition to unsaturated compounds is an efficient method for C–P bond formation .
Physical And Chemical Properties Analysis
Phosphorus-containing compounds have a huge synthetic potential because of their wide application in pharmaceuticals, biology, agrochemistry, organic synthesis, and materials science . Phosphorus-centered radicals have unusual physical properties .
Scientific Research Applications
Catalytic Properties and Applications
The compound is a catalyst in asymmetric allylation of aldehydes with organozinc compounds, leading to structurally valuable motifs such as precursors to lignan natural products. Detailed studies have suggested a different mode of action from its boronate analogs, with the phosphate acting as a counterion to the Lewis acidic zinc ion (Hartmann et al., 2020). Additionally, it's used in the catalytic enantioselective hydroamination-hydroarylation of alkynes, where the presence of a hydroxyl group in the alkyne tether is crucial for high yield and enantioselectivity (Shinde et al., 2015).
Luminescence Properties
In luminescent studies, binaphthyl derivatives with bulky triphenylsilyl side groups have shown circularly polarized luminescence (CPL) in the near-UV region. The sign inversion in the CPL and circular dichroism (CD) signals is determined by the possibility of rotation of the C2-axis by these bulky groups (Sato et al., 2016).
Heterogeneization and Biphasic Catalysis
Heterogeneization of a Ru(II) catalyst containing BINAP has been achieved through covalent attachment on an AlPO4 support, demonstrating high enantioselectivity and reusability in the hydrogenation of prochiral substrates. This approach offers advantages in catalyst recovery and handling (Bautista et al., 2006). Moreover, a biphasic catalytic system utilizing water-soluble rhodium complexes of sulfonated BINAP in ionic liquid has shown promise in the asymmetric hydroformylation of vinyl acetate and hydrogenation of dimethyl itaconate, with good reuse potential and maintained enantio- and regio-selectivities (Deng et al., 2007).
Mechanism of Action
Future Directions
Phosphorus-centered radicals, including those found in phosphites, have been recognized as a powerful and stable tool for the synthesis of various organophosphorus compounds . Future research may focus on the generation of highly reactive phosphorus radicals and their involvement in synthesis reactions .
properties
IUPAC Name |
(16-diphenylphosphanyl-13-hydroxy-13-oxo-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-10-yl)-diphenylphosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H31O4P3/c45-51(46)47-43-39(49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)29-31-17-13-15-27-37(31)41(43)42-38-28-16-14-18-32(38)30-40(44(42)48-51)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-30H,(H,45,46) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKWMNVGVPJEPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC4=CC=CC=C4C5=C3OP(=O)(OC6=C5C7=CC=CC=C7C=C6P(C8=CC=CC=C8)C9=CC=CC=C9)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H31O4P3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
716.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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